Cas no 56380-59-7 (1,3-Dithiolane-2-carbonyl chloride (9CI))

• Product Name: 1,3-Dithiolane-2-carbonyl chloride (9CI)
• CAS No: 56380-59-7
• MF: C₄H₅ClOS₂
• MW: 168.664897680283
• CID: 871577
• PubChem ID: 11041119
• Update Time: 2025-04-19

1,3-Dithiolane-2-carbonyl chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane-2-carbonyl chloride (9CI)
• 1,3-dithiolane-2-carbonyl chloride

• Inchi： 1S/C4H5ClOS2/c5-3(6)4-7-1-2-8-4/h4H,1-2H2
• InChI Key： ZGJFDDFHUWWJMS-UHFFFAOYSA-N
• SMILES： ClC(C1SCCS1)=O

Computed Properties

• Exact Mass: 167.9470348g/mol
• Monoisotopic Mass: 167.9470348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes